Cas no 2171535-82-1 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclopropane-1-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclopropane-1-carboxylic acid
• CAS No: 2171535-82-1
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6102582
• PubChem ID: 165559818
• Update Time: 2025-05-25

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclopropane-1-carboxylic acid
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]cyclopropane-1-carboxylic acid
• 2171535-82-1
• EN300-1503662

• Inchi： 1S/C25H28N2O5/c1-3-15(2)21(22(28)27-25(12-13-25)23(29)30)26-24(31)32-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20-21H,3,12-14H2,1-2H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： WJNDYKSNZIVQSZ-UHFFFAOYSA-N
• SMILES： OC(C1(CC1)NC(C(C(C)CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclopropane-1-carboxylic acid

Comprehensive Overview of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclopropane-1-carboxylic acid (CAS No. 2171535-82-1)

The compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclopropane-1-carboxylic acid (CAS No. 2171535-82-1) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. Its unique structural features, including a cyclopropane ring and a branched alkyl chain, make it a valuable building block for designing novel bioactive molecules. Researchers and chemists frequently search for this compound due to its applications in drug discovery, bioconjugation, and proteomics.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in biotechnology and personalized medicine. The Fmoc group in this compound ensures efficient solid-phase peptide synthesis (SPPS), a technique pivotal for developing therapeutic peptides and diagnostic tools. Its CAS No. 2171535-82-1 is often referenced in patent literature and academic journals, highlighting its role in cutting-edge research.

One of the key advantages of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclopropane-1-carboxylic acid is its compatibility with automated peptide synthesizers, a topic of high interest in high-throughput screening (HTS) workflows. The compound’s steric hindrance and chirality also contribute to its use in asymmetric catalysis and enzyme mimetics, areas gaining traction in green chemistry initiatives.

From an SEO perspective, this compound aligns with trending queries such as "Fmoc-amino acid applications", "peptide coupling reagents", and "CAS 2171535-82-1 uses". Its relevance extends to cancer research, where modified peptides are explored for targeted drug delivery. The cyclopropane moiety further enhances metabolic stability, a critical factor in prodrug design.

Quality control of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamidocyclopropane-1-carboxylic acid is paramount, as impurities can affect peptide yield and purity. Analytical techniques like HPLC and mass spectrometry are commonly employed to verify its specifications. Suppliers often highlight its ≥95% purity to meet the stringent requirements of GMP manufacturing.

In summary, CAS No. 2171535-82-1 represents a critical tool for modern chemical biology and medicinal chemistry. Its versatility in peptide engineering and alignment with sustainable synthesis trends ensures its continued prominence in scientific literature and industrial applications.